Cas no 329325-10-2 (3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride)

• Product Name: 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride
• CAS No: 329325-10-2
• MF: C₆H₁₆Cl₂N₂O₂S
• MW: 251
• MDL: MFCD06799735
• CID: 4644461
• PubChem ID: 16300317
• Update Time: 2025-10-30

3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F1068-0119
• 3-(2-AMINOETHYL)AMINOTETRAHYDROTHIOPHENE1,1-DIOXIDE DIHYDROCHLORIDE
• 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride

• MDL： MFCD06799735
• Inchi： InChI=1S/C6H14N2O2S.2ClH/c7-2-3-8-6-1-4-11(9,10)5-6;;/h6,8H,1-5,7H2;2*1H
• InChI Key： TWESOKZFQLWQGC-UHFFFAOYSA-N
• SMILES： C1CS(=O)(=O)CC1NCCN.Cl.Cl

Experimental Properties

• Melting Point: 165-168℃

3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride

3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride: A Comprehensive Overview

3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride (CAS No: 329325-10-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. The molecule's structure, comprising a thiolane ring with a 1,1-dione functionality and an aminoethylamino substituent, lends itself to a variety of chemical reactions and biological interactions.

The thiolane ring is a five-membered cyclic ether with sulfur as the heteroatom, providing the molecule with distinct electronic properties. The 1,1-dione moiety introduces additional functional groups that can participate in various chemical transformations, such as nucleophilic attacks or redox reactions. The aminoethylamino group adds further complexity by introducing amine functionalities, which are known for their ability to form hydrogen bonds and participate in peptide-like interactions. These features collectively make 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor for the synthesis of antibiotics, antiviral agents, and anticancer drugs. For instance, the compound's ability to form stable conjugates with nucleic acids has been leveraged in the design of novel antiviral therapies targeting RNA viruses. Additionally, its application as a chelating agent in metalloenzyme inhibitors has shown promise in combating neurodegenerative diseases such as Alzheimer's.

The synthesis of 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride involves a multi-step process that typically begins with the preparation of the thiolane ring followed by functionalization with the dione and amino groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and subsequent applications.

In terms of pharmacokinetics, studies have demonstrated that 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeted drug delivery systems. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic concentrations, making it a safer option for clinical use.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride. Molecular docking studies have revealed its binding affinities towards various protein targets, including kinases and proteases. These findings have guided researchers in designing analogs with enhanced bioactivity and selectivity.

In conclusion, 3-[(2-aminoethyl)amino]-1λ?-thiolane-1,1-dione dihydrochloride (CAS No: 329325-10-2) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future drug discovery efforts and material science innovations.